![molecular formula C18H14N2OS B226471 N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide](/img/structure/B226471.png)
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide
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Overview
Description
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide, also known as FTA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, studies have suggested that this compound may inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and is well-tolerated in vivo. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide is its low toxicity, which makes it a promising candidate for further development as an anticancer agent. However, this compound has limited solubility in water, which may limit its use in certain applications.
Future Directions
Future research on N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide could focus on improving its solubility in water and developing more efficient synthesis methods. This compound could also be studied further for its potential as an anticancer agent and as a material for organic electronics. Additionally, the mechanism of action of this compound could be further elucidated to better understand its potential applications.
Synthesis Methods
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide can be synthesized through a multi-step process involving the reaction of 2-aminothiazole with 2-bromo-9H-fluorene followed by acetylation with acetic anhydride. The final product is obtained through recrystallization.
Scientific Research Applications
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide has been extensively studied for its potential applications in various fields, including materials science, organic electronics, and medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of fluorescent polymers and as a dopant for organic light-emitting diodes. In organic electronics, this compound has been used as a hole-transporting material in perovskite solar cells. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent.
properties
Molecular Formula |
C18H14N2OS |
---|---|
Molecular Weight |
306.4 g/mol |
IUPAC Name |
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]acetamide |
InChI |
InChI=1S/C18H14N2OS/c1-11(21)19-18-20-17(10-22-18)13-6-7-16-14(9-13)8-12-4-2-3-5-15(12)16/h2-7,9-10H,8H2,1H3,(H,19,20,21) |
InChI Key |
XRPSPIOXOLVQFW-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=NC(=CS1)C2=CC3=C(C=C2)C4=CC=CC=C4C3 |
Canonical SMILES |
CC(=O)NC1=NC(=CS1)C2=CC3=C(C=C2)C4=CC=CC=C4C3 |
Origin of Product |
United States |
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